N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)acetamide
Overview
Description
N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)acetamide, also known as ACPCA, is an aminophenoxyacetamide compound that has been widely studied for its potential applications in scientific research. ACPCA is a synthetic compound that has been used in a variety of laboratory experiments, including studies of its biochemical and physiological effects. It has been used in a range of research applications, including studies of the mechanisms of action of various compounds, as well as studies of the physiological and biochemical effects of various compounds.
Scientific Research Applications
Anticonvulsant Activity : A study by Pękala et al. (2011) examined the anticonvulsant activity of similar compounds, including trans- and cis-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamides. One compound in this group exhibited significant anticonvulsant effects in mice and rats, and its mechanism of action involved the inhibition of voltage-gated sodium currents and the enhancement of GABA effect (Pękala et al., 2011).
Potential Pesticide Applications : Olszewska et al. (2011) characterized N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide through X-ray powder diffraction, identifying them as potential pesticides. This study provides insights into the structural properties of these compounds, which could inform their use in pest control applications (Olszewska et al., 2011).
Vibrational Spectroscopy Analysis : A 2022 study by Jenepha Mary et al. used Raman and Fourier transform infrared spectroscopy to analyze the vibrational signatures of a related molecule, N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide. This research provides detailed insights into the molecular structure and interactions of such compounds, which are crucial for understanding their behavior in various applications (Jenepha Mary et al., 2022).
Anticancer Drug Research : Sharma et al. (2018) conducted a study on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound structurally similar to N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)acetamide. They focused on its synthesis, structure, and potential as an anticancer drug, highlighting the importance of such compounds in medicinal chemistry (Sharma et al., 2018).
properties
IUPAC Name |
N-(3-amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O2/c1-10-4-3-5-11(2)16(10)21-9-15(20)19-12-6-7-13(17)14(18)8-12/h3-8H,9,18H2,1-2H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYRPIIKASVTUJL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NC2=CC(=C(C=C2)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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